Cas no 673456-15-0 (3-(Bromomethyl)-4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile)

• Product Name: 3-(Bromomethyl)-4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile
• CAS No: 673456-15-0
• MF: C₁₃H₁₅BBrNO₂
• MW: 307.978702783585
• CID: 2797348
• PubChem ID: 71368417
• Update Time: 2025-04-21

3-(Bromomethyl)-4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 673456-15-0
• 3-(Bromomethyl)-4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile
• DTXSID20791483

• Inchi： 1S/C13H15BBrNO2/c1-13(2)8-17-14(18-9-13)12-4-3-10(7-16)5-11(12)6-15/h3-5H,6,8-9H2,1-2H3
• InChI Key： KQHSQBRFBNCDJB-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C=CC=1B1OCC(C)(C)CO1

Computed Properties

• Exact Mass: 307.03792Da
• Monoisotopic Mass: 307.03792Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.3Ų